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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzenemethanol

Cat. No.: B1266085 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Properties of 2-Amino-4-
nitrobenzenemethanol

This technical guide provides comprehensive safety, handling, and toxicological information for

2-Amino-4-nitrobenzenemethanol (CAS RN: 78468-34-5), a compound of interest for

researchers, scientists, and professionals in drug development. Due to its chemical structure,

containing both amino and nitro functional groups on a benzene ring, specific precautions are

necessary to ensure safe handling and use in a laboratory setting.

Chemical and Physical Properties
2-Amino-4-nitrobenzenemethanol, also known as 2-Amino-4-nitrobenzyl alcohol, is a solid

organic compound.[1] A summary of its key physical and chemical properties is presented in

the table below.
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Property Value Source

Molecular Formula C₇H₈N₂O₃
PubChem[2], Apollo

Scientific[1]

Molecular Weight 168.15 g/mol PubChem[2]

Appearance Solid CymitQuimica

CAS Number 78468-34-5
PubChem[2], Apollo

Scientific[1]

Purity 97% CymitQuimica

InChI

InChI=1S/C7H8N2O3/c8-7-3-

6(9(11)12)2-1-5(7)4-10/h1-

3,10H,4,8H2

CymitQuimica

InChI Key
NFOINKSCQYECSI-

UHFFFAOYSA-N
CymitQuimica

XLogP3 1.2 PubChem[2]

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 168.05349212 Da PubChem[2]

Monoisotopic Mass 168.05349212 Da PubChem[2]

Topological Polar Surface Area 92.1 Å² PubChem[2]

Heavy Atom Count 12 PubChem

Complexity 169 PubChem[2]

Safety and Hazard Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Amino-4-nitrobenzenemethanol is classified as a hazardous substance. The
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primary hazards are related to irritation and potential harm upon ingestion.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation

Acute Toxicity, Oral 4 H302: Harmful if swallowed

(Source: PubChem[2], Apollo Scientific[1])

Precautionary Statements:

A comprehensive list of precautionary statements is provided by the European Chemicals

Agency (ECHA) and includes:

Prevention: P261, P264, P270, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313,

P337+P313, P362

Storage: P403+P233, P405

Disposal: P501

(Source: PubChem)

Handling and Storage
Proper handling and storage procedures are critical to minimize risk of exposure and ensure

the stability of the compound.
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Handling:

Avoid all personal contact, including inhalation of dust.[1]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a dust respirator.[1]

Use in a well-ventilated area.[1]

Do not eat, drink, or smoke when handling this substance.[1]

Wash hands thoroughly with soap and water after handling.[1]

Contaminated work clothes should be laundered separately before reuse.[1]

Storage:

Store in original, tightly sealed containers.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Protect from environmental extremes.[1]

Store away from incompatible materials and foodstuff containers.[1]

Protect containers from physical damage and check regularly for leaks.[1]

Emergency Procedures
In the event of an emergency, follow these procedures:

Spill Response:

Clean up all spills immediately.[1]

Avoid breathing dust and contact with skin and eyes.[1]

Wear protective clothing, gloves, safety glasses, and a dust respirator.[1]
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For dry spills, use dry clean-up procedures and avoid generating dust. Sweep up, shovel up,

or vacuum up the material and place it in a clean, dry, sealable, labeled container for

disposal.[1]

For wet spills, vacuum or shovel up the material and place it in labeled containers for

disposal.[1]

Wash the spill area with large amounts of water and prevent runoff into drains.[1]

Fire Fighting Measures:

The substance is non-combustible, but containers may burn.[1]

Use extinguishing media suitable for the surrounding area.[1]

In case of fire, wear breathing apparatus and protective gloves.[1]

May emit corrosive fumes when heated.[1]

Experimental Protocols
While specific toxicological or biological experimental protocols for 2-Amino-4-
nitrobenzenemethanol are not readily available in the public domain, a general synthesis

protocol has been reported.

General Synthesis of (2-amino-4-nitrophenyl)methanol:

This procedure describes the reduction of 2-amino-4-nitrobenzoic acid to yield (2-amino-4-

nitrophenyl)methanol.

Materials: 2-amino-4-nitrobenzoic acid, Tetrahydrofuran (THF), Borane-tetrahydrofuran

complex (BH₃-THF), Methanol, Saturated aqueous sodium bicarbonate solution, Diethyl

ether, Brine, Anhydrous magnesium sulfate (MgSO₄).

Procedure:

Dissolve 2-amino-4-nitrobenzoic acid (1.00 g, 5.49 mmol) in THF (20 mL) at room

temperature.
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Slowly add BH₃-THF (21.96 mL, 21.96 mmol) dropwise.

Stir the reaction mixture continuously for 12 hours at room temperature.

After completion, cool the mixture in an ice bath and slowly add methanol (100 mL) to

quench the reaction.

Concentrate the reaction mixture and transfer the residue to a separatory funnel

containing saturated aqueous sodium bicarbonate solution (50 mL).

Extract the aqueous layer with diethyl ether (3 x 75 mL).

Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter,

and concentrate.

Suspend the residue in water, filter, and dry to obtain (2-amino-4-nitrophenyl)methanol as

an orange solid (650 mg, 70% yield).

Characterization: The product can be characterized by ¹H NMR spectroscopy.

Visualizations
The following diagrams illustrate key workflows for handling 2-Amino-4-
nitrobenzenemethanol safely.
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Caption: General laboratory workflow for safely handling 2-Amino-4-nitrobenzenemethanol.
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Spill Response Personal Exposure
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Caption: Emergency response workflow for spills and personal exposure to 2-Amino-4-
nitrobenzenemethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and MSDS for 2-Amino-4-
nitrobenzenemethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266085#safety-handling-and-msds-for-2-amino-4-
nitrobenzenemethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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